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Compound of Interest

Compound Name: trans-Zeatin-d5

Cat. No.: B15142293 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of trans-Zeatin-d5. It is intended for researchers, scientists, and

drug development professionals to ensure a safe laboratory environment and maintain sample

integrity. Adherence to these procedural steps is essential for minimizing risk and promoting

best practices in chemical management.

Essential Safety & Handling Protocols
trans-Zeatin-d5, a deuterated form of the cytokinin plant growth regulator trans-Zeatin,

requires careful handling to mitigate potential health risks and ensure experimental accuracy.

While comprehensive toxicological data for trans-Zeatin-d5 is not fully available, the safety

profile of trans-Zeatin serves as a primary reference. It is classified as a potentially toxic

pharmaceutical ingredient, and exposure can cause moderate to severe irritation to the skin

and eyes.[1]

Personal Protective Equipment (PPE)
A thorough hazard assessment is paramount in selecting the appropriate PPE for handling

trans-Zeatin-d5.[2] The following table outlines the minimum required PPE for various

laboratory procedures involving this compound.
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Procedure Minimum Required PPE

Storage and Transport Lab coat, safety glasses, nitrile gloves

Weighing and Aliquoting (Solid Form)

Lab coat, safety goggles, face shield, nitrile

gloves (double-gloving recommended),

respiratory protection (N95 or higher) within a

certified chemical fume hood or ventilated

weighing station

Solution Preparation and Handling Lab coat, safety goggles, nitrile gloves

Note: Always inspect PPE for integrity before use and ensure proper fit. Contaminated PPE

should be removed immediately and disposed of as hazardous waste.

Engineering Controls
To minimize the risk of inhalation and systemic exposure, handling of powdered trans-Zeatin-
d5 should be conducted within a certified chemical fume hood or a powder containment

enclosure that provides a stable weighing environment.[3] A smooth airflow with a face velocity

of 0.4-0.6 m/s is recommended to prevent turbulence and ensure accurate measurements on

sensitive balances.[3]

Procedural Workflow for Handling trans-Zeatin-d5
The following diagram outlines the standard operating procedure for safely handling trans-
Zeatin-d5 from receipt to disposal.
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Procedural Workflow for Handling trans-Zeatin-d5

Preparation

Handling Solid

Solution Preparation

Cleanup and Disposal

Don Appropriate PPE

Prepare Clean Workspace in Fume Hood

Proceed

Retrieve from -20°C Storage

Proceed

Allow to Equilibrate to Room Temperature

Proceed

Weigh Desired Amount in Fume Hood

Proceed

Dissolve in Appropriate Solvent (e.g., DMSO, Methanol)

Proceed

Vortex and/or Sonicate to Ensure Complete Dissolution

Proceed

Decontaminate Workspace

Proceed

Dispose of Contaminated Materials as Hazardous Waste

Proceed

Return Stock to -20°C Storage

Proceed
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Caption: Workflow for safe handling of trans-Zeatin-d5.
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Chemical and Physical Properties
A summary of the key physical and chemical properties of trans-Zeatin and its deuterated form

is provided below for quick reference.

Property trans-Zeatin trans-Zeatin-d5

Molecular Formula C₁₀H₁₃N₅O C₁₀H₈D₅N₅O

Molecular Weight 219.25 g/mol [4][5] 224.3 g/mol [6]

Appearance
Off-white to light cream

crystal/powder[4][5]

Not specified, assumed similar

to non-deuterated form

Melting Point 210 °C / 410 °F[4] Not specified

Solubility
Soluble in DMSO and

Methanol

Soluble in DMSO and

Methanol[6]

Storage and Stability
Proper storage is critical to maintaining the integrity and stability of trans-Zeatin-d5.

Parameter Recommendation

Storage Temperature -20°C[6]

Long-term Stability ≥ 4 years at -20°C[6]

Shipping Conditions
Room temperature in the continental US; may

vary elsewhere[6]

Container
Keep container tightly closed in a dry, cool, and

well-ventilated area[4][5]

Emergency Procedures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.
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Spill Response
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory

protection, chemical-resistant gloves, and eye protection.

Containment: For powdered spills, gently cover with a damp paper towel to avoid generating

dust.[6] For liquid spills, use an absorbent material to contain the spill.

Cleanup: Carefully sweep or wipe up the contained material and place it into a sealed,

labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable detergent and water.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Ingestion: If the person is conscious, provide 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.[4]

Disposal Plan
All waste materials contaminated with trans-Zeatin-d5, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Segregation: Collect all trans-Zeatin-d5 waste in a designated, clearly labeled, and sealed

container.
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Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name and associated hazards.

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Disposal Request: Follow your institution's guidelines for hazardous waste pickup and

disposal. Do not dispose of trans-Zeatin-d5 down the drain or in regular trash. Empty

containers that held the substance must also be treated as hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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